Cas no 938-37-4 (1H-Pyrrole, 1-methyl-2-phenyl-)

• Product Name: 1H-Pyrrole, 1-methyl-2-phenyl-
• CAS No: 938-37-4
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 752506
• PubChem ID: 12204926
• Update Time: 2025-05-24

1H-Pyrrole, 1-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-methyl-2-phenyl-
• 1-methyl-2-phenylpyrrole
• A922400
• SCHEMBL6444709
• SB62539
• 938-37-4
• 1-methyl-2-phenyl-1H-pyrrole
• DTXSID90480372

• Inchi： 1S/C11H11N/c1-12-9-5-8-11(12)10-6-3-2-4-7-10/h2-9H,1H3
• InChI Key： RLAVWVJZAAVVPL-UHFFFAOYSA-N
• SMILES： N1(C)C=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 157.089149355g/mol
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 4.9Ų

Additional information on 1H-Pyrrole, 1-methyl-2-phenyl-

Introduction to 1H-Pyrrole, 1-methyl-2-phenyl- (CAS No. 938-37-4)

1H-Pyrrole, 1-methyl-2-phenyl-, identified by its Chemical Abstracts Service (CAS) number 938-37-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole family, which is characterized by a five-membered aromatic ring containing one nitrogen atom. The presence of both a methyl group at the 1-position and a phenyl group at the 2-position introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and molecular design.

The structural features of 1-methyl-2-phenylpyrrole contribute to its potential biological activity. The nitrogen atom in the pyrrole ring can form hydrogen bonds, enhancing interactions with biological targets, while the phenyl group provides hydrophobicity and can participate in π-stacking interactions. These properties make it an attractive candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrrole derivatives. Research has demonstrated that modifications at the 1- and 2-positions of the pyrrole core can significantly influence the biological activity of these compounds. For instance, studies have shown that 1-methyl-2-phenylpyrrole exhibits promising inhibitory effects on certain enzymes and receptors, which could be exploited for the development of drugs targeting inflammatory diseases and cancer.

One notable area of research involves the use of 1-methyl-2-phenylpyrrole as a precursor in the synthesis of more complex molecules. Its structural framework allows for further functionalization, enabling the creation of derivatives with enhanced potency and selectivity. Researchers have employed various synthetic strategies, including cross-coupling reactions and cyclization processes, to modify this compound and generate novel scaffolds for drug development.

The pharmacokinetic profile of 1H-Pyrrole, 1-methyl-2-phenyl- is also an important consideration in its potential therapeutic applications. Studies have investigated its solubility, metabolic stability, and distribution in biological systems. These findings are crucial for optimizing drug formulations and ensuring effective delivery to target tissues. Additionally, computational modeling techniques have been utilized to predict the binding affinity of this compound to biological targets, providing insights into its mechanism of action.

Another exciting aspect of 1-methyl-2-phenylpyrrole is its role in material science applications beyond pharmaceuticals. The unique electronic properties of this compound make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. By incorporating this molecule into functional materials, researchers aim to develop more efficient and sustainable electronic devices.

Recent advancements in synthetic chemistry have also enabled the preparation of chiral derivatives of 1H-Pyrrole, 1-methyl-2-phenyl-. The introduction of stereocenters into this scaffold can lead to enantiomerically pure compounds with improved pharmacological properties. Such derivatives are particularly valuable in drug development, where enantiomeric purity often correlates with enhanced efficacy and reduced side effects.

The industrial production of 1-methyl-2-phenylpyrrole has also seen significant progress. Modern synthetic methods have improved yield and purity, making it more feasible for large-scale applications. These advancements are crucial for ensuring a reliable supply of this compound for both research and commercial purposes.

In conclusion, 1H-Pyrrole, 1-methyl-2-phenyl- (CAS No. 938-37-4) is a multifaceted compound with broad applications in pharmaceuticals and material science. Its unique structural features and potential biological activity make it a valuable scaffold for drug discovery, while its electronic properties also position it as a promising material for advanced technologies. Continued research into this compound will undoubtedly yield further insights into its applications and contribute to the development of innovative solutions across multiple disciplines.